Cas no 54605-62-8 (3-(4-ethoxyphenyl)-3-oxopropanenitrile)
54605-62-8 structure
Product Name:3-(4-ethoxyphenyl)-3-oxopropanenitrile
CAS No:54605-62-8
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD02260795
CID:830576
PubChem ID:22241695
Update Time:2026-04-29
3-(4-ethoxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-ethoxyphenyl)-3-oxopropanenitrile
- 3-(4-Methoxyphenyl)-3-oxopropanenitrile
- 4-Ethoxybenzoylacetonitrile
- 3-(4-Aethoxy-phenyl)-3-oxo-propionitril
- 3-(4-ethoxy-phenyl)-3-oxo-propionitrile
- 3-Oxo-3-(4-aethoxy-phenyl)-propionsaeure-nitril
- 4-Aethoxy-benzoylessigsaeurenitril
- 4-ethoxyphenyl-3-oxopropanenitrile
- p-ethoxy-benzoylacetonitrile
- p-Ethoxybenzoylacetonitrile
-
- MDL: MFCD02260795
- Inchi: InChI=1S/C11H11NO2/c1-2-14-10-5-3-9(4-6-10)11(13)7-8-12/h3-6H,2,7H2,1H3
- InChI Key: CJZHUVVJWMKTPH-UHFFFAOYSA-N
- SMILES: CCOC1=CC=C(C=C1)C(=O)CC#N
Computed Properties
- Exact Mass: 189.07900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
Experimental Properties
- Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 123 ºC
- Solubility: Very slightly soluble (0.64 g/l) (25 º C),
- PSA: 50.09000
- LogP: 2.18168
3-(4-ethoxyphenyl)-3-oxopropanenitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(4-ethoxyphenyl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206984-2g |
4-Ethoxybenzoylacetonitrile |
54605-62-8 | 97% | 2g |
£424.00 | 2022-03-01 | |
| Fluorochem | 206984-5g |
4-Ethoxybenzoylacetonitrile |
54605-62-8 | 97% | 5g |
£862.00 | 2022-03-01 | |
| Fluorochem | 206984-1g |
4-Ethoxybenzoylacetonitrile |
54605-62-8 | 97% | 1g |
£277.00 | 2022-03-01 | |
| abcr | AB367003-1 g |
4-Ethoxybenzoylacetonitrile, 97%; . |
54605-62-8 | 97% | 1 g |
€513.80 | 2023-07-19 | |
| abcr | AB367003-2 g |
4-Ethoxybenzoylacetonitrile, 97%; . |
54605-62-8 | 97% | 2 g |
€748.70 | 2023-07-19 | |
| TRC | E677353-10mg |
3-(4-ethoxyphenyl)-3-oxopropanenitrile |
54605-62-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E677353-50mg |
3-(4-ethoxyphenyl)-3-oxopropanenitrile |
54605-62-8 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | E677353-100mg |
3-(4-ethoxyphenyl)-3-oxopropanenitrile |
54605-62-8 | 100mg |
$ 210.00 | 2022-06-05 | ||
| abcr | AB367003-5 g |
4-Ethoxybenzoylacetonitrile, 97%; . |
54605-62-8 | 97% | 5 g |
€1,439.30 | 2023-07-19 | |
| Enamine | EN300-8511403-0.05g |
3-(4-ethoxyphenyl)-3-oxopropanenitrile |
54605-62-8 | 95.0% | 0.05g |
$86.0 | 2025-03-21 |
3-(4-ethoxyphenyl)-3-oxopropanenitrile Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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